Cas no 902482-56-8 (3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine)
3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS001835972
- 3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
- 902482-56-8
- 3-(4-chlorophenyl)-N-(4-fluorobenzyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
- F3168-1371
- 3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
-
- Inchi: 1S/C22H15ClFN5/c23-16-9-7-15(8-10-16)20-22-26-21(25-13-14-5-11-17(24)12-6-14)18-3-1-2-4-19(18)29(22)28-27-20/h1-12H,13H2,(H,25,26)
- InChI Key: GXVCOOCTSHHICF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=C2N=C(C3C=CC=CC=3N2N=N1)NCC1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 403.1000014g/mol
- Monoisotopic Mass: 403.1000014g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 55.1Ų
3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3168-1371-2μmol |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F3168-1371-5μmol |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3168-1371-10μmol |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3168-1371-20μmol |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F3168-1371-1mg |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F3168-1371-2mg |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F3168-1371-3mg |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3168-1371-4mg |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F3168-1371-5mg |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3168-1371-10mg |
3-(4-chlorophenyl)-N-[(4-fluorophenyl)methyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine |
902482-56-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine
Comprehensive Overview of 3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 902482-56-8)
3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 902482-56-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the triazoloquinazoline family, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery and development.
The molecular structure of 3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine combines a triazole ring fused with a quinazoline core, decorated with 4-chlorophenyl and 4-fluorophenylmethyl substituents. This unique arrangement contributes to its distinctive physicochemical properties, including moderate lipophilicity and good stability under physiological conditions. The presence of both chlorine and fluorine atoms enhances its potential for forming specific interactions with biological targets, making it particularly interesting for medicinal chemistry applications.
Recent studies have explored the potential of triazoloquinazoline derivatives like 902482-56-8 in addressing current challenges in therapeutic development. With the growing demand for novel kinase inhibitors and GPCR modulators, this compound class has emerged as a promising scaffold. The 4-chlorophenyl moiety in particular has been associated with improved target binding affinity in several pharmaceutical candidates, while the fluorine substitution often enhances metabolic stability - two highly desirable properties in modern drug design.
The synthesis of 3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine typically involves multi-step organic transformations, with key steps including the formation of the triazoloquinazoline core followed by selective functionalization. Current optimization efforts focus on improving yield and purity while reducing environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. Analytical characterization typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography when suitable crystals can be obtained.
In the context of current research trends, CAS 902482-56-8 represents an important building block for the development of potential therapeutic agents. Its structural features make it particularly relevant for investigations into targeted therapies for various conditions, reflecting the broader shift toward precision medicine in the pharmaceutical industry. The compound's triazolo[1,5-a]quinazoline scaffold has shown promise in preliminary studies as a privileged structure for modulating various biological pathways.
The commercial availability of 3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine has enabled broader investigation of its properties and potential applications. Suppliers typically provide comprehensive analytical data and certificates of analysis to support research use. Proper handling requires standard laboratory precautions, and material safety data sheets should always be consulted before working with this compound. Storage recommendations generally suggest protection from light and moisture at controlled temperatures to maintain stability.
From a market perspective, the demand for specialized heterocyclic compounds like 902482-56-8 continues to grow, driven by pharmaceutical R&D and academic research. The compound's unique structure positions it well for fragment-based drug discovery approaches, which have gained prominence in recent years. Furthermore, its potential utility in chemical biology studies makes it valuable for probing biological systems and identifying new therapeutic targets.
Future directions for 3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine research may include exploration of structure-activity relationships, formulation studies, and investigation of its physicochemical properties in greater detail. The compound's versatility suggests it may find applications beyond its current uses, possibly in materials science or as a synthetic intermediate for more complex molecular architectures. As research methodologies continue to advance, particularly in computational chemistry and high-throughput screening, the full potential of this interesting molecule may be revealed.
For researchers considering working with CAS 902482-56-8, it's important to note that while the compound shows promise, thorough investigation of its properties and potential applications remains ongoing. The scientific community continues to explore its characteristics through peer-reviewed studies, and new findings may further elucidate its value in various research contexts. As with any specialized chemical, proper experimental design and appropriate controls are essential when incorporating this material into research programs.
902482-56-8 (3-(4-chlorophenyl)-N-(4-fluorophenyl)methyl-1,2,3triazolo1,5-aquinazolin-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)